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Compound of Interest

Compound Name: Pcaf-IN-2

Cat. No.: B15567094 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are paramount for maintaining a safe and compliant

laboratory environment. This guide provides a comprehensive operational and disposal plan for

PCAF-IN-2, a potent P300/CBP-associated factor (PCAF) inhibitor. Adherence to these

procedures is crucial for minimizing environmental impact and ensuring personnel safety.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for PCAF-IN-2 is not publicly available, the

precautionary principle dictates that it should be handled as a potentially hazardous substance

due to its biological activity.[1] All laboratory personnel handling PCAF-IN-2 must be thoroughly

familiar with their institution's chemical hygiene plan and waste disposal procedures.

Personal Protective Equipment (PPE): To minimize exposure, all personnel handling PCAF-IN-
2 must wear the following PPE:

Eye Protection: Safety goggles with side shields are mandatory.[2]

Hand Protection: Chemical-resistant gloves are required. Gloves should be inspected before

use and disposed of as solid hazardous waste after handling the compound.[2]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[2]
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Respiratory Protection: If there is a risk of generating aerosols or dust, handling should be

performed in a chemical fume hood.[2]

PCAF-IN-2 Properties and Storage
Based on available information for similar small molecule inhibitors, the following properties

and storage conditions are noted.

Property Information

Chemical Name PCAF-IN-2

Function

A potent inhibitor of the histone

acetyltransferase PCAF (p300/CREB-binding

protein-associated factor).[3][4]

Biological Activity

Exhibits anti-tumor activity by inducing

apoptosis and arresting the cell cycle at the

G2/M phase.[3]

Solubility

Typically, similar small molecule inhibitors are

soluble in organic solvents like DMSO and

ethanol.[1][4]

Storage Conditions

Stock solutions should be stored at -20°C for

short-term storage (up to 1 month) and -80°C for

long-term storage (up to 6 months).[3]

Step-by-Step Disposal Procedure for PCAF-IN-2
The fundamental principle for the disposal of PCAF-IN-2 is to treat it as hazardous chemical

waste.[1] Under no circumstances should it be disposed of down the drain or in regular trash.

[2]

Experimental Protocol for Disposal:

Waste Segregation: All waste streams containing PCAF-IN-2 must be segregated at the

point of generation. Do not mix with non-hazardous waste.[1]
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Liquid Waste Collection:

Collect all aqueous and organic solutions containing PCAF-IN-2 in a dedicated, sealed,

and clearly labeled hazardous liquid waste container.[1]

If organic solvents such as DMSO or ethanol were used to dissolve PCAF-IN-2, the waste

must be collected in a container specifically designated for flammable organic waste.[1]

The first rinse of any container that held PCAF-IN-2 must be collected and disposed of as

hazardous waste. For highly potent compounds, it is best practice to collect the first three

rinses.[2]

Solid Waste Collection:

Place unused or expired pure PCAF-IN-2 compound, along with any contaminated items

(e.g., weigh boats, contaminated gloves, pipette tips, and bench paper), into a designated,

clearly labeled hazardous solid waste container.[1]

Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste."[1][2]

The label must include the full chemical name "PCAF-IN-2" and the names of all other

constituents, including solvents. Avoid using abbreviations or chemical formulas.[2]

Include the approximate quantity of waste, the date of generation, the laboratory and room

number, and the Principal Investigator's name and contact information.[2]

Storage of Waste:

Store sealed waste containers in a designated and secure Satellite Accumulation Area

within the laboratory.[2]

Liquid waste containers should be stored in secondary containment to prevent spills.[2]

Final Disposal:
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Once a waste container is full, or in accordance with your institution's guidelines, arrange

for its collection by the institutional Environmental Health and Safety (EHS) department or

a licensed hazardous waste disposal contractor.[1][2]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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